Cas no 21398-65-2 (1,4-Benzodioxin-2-methanamine,2,3-dihydro-N-propyl-)

1,4-Benzodioxin-2-methanamine, 2,3-dihydro-N-propyl-, is a chemically synthesized compound featuring a 1,4-benzodioxin core structure substituted with a propylamine group. This structure imparts unique physicochemical properties, making it valuable in pharmaceutical and agrochemical research. Its dihydrobenzodioxin scaffold enhances stability, while the propylamine moiety offers potential for further functionalization. The compound is of interest due to its potential bioactivity, particularly in central nervous system (CNS) targeting applications. High purity and well-defined synthesis pathways ensure reproducibility for research and development purposes. Its structural characteristics may also contribute to studies in receptor binding and metabolic pathways. Suitable for controlled laboratory use under appropriate safety protocols.
1,4-Benzodioxin-2-methanamine,2,3-dihydro-N-propyl- structure
21398-65-2 structure
Product Name:1,4-Benzodioxin-2-methanamine,2,3-dihydro-N-propyl-
CAS No:21398-65-2
MF:C12H17NO2
MW:207.268883466721
CID:265049
PubChem ID:30613
Update Time:2025-10-16

1,4-Benzodioxin-2-methanamine,2,3-dihydro-N-propyl- Chemical and Physical Properties

Names and Identifiers

    • 1,4-Benzodioxin-2-methanamine,2,3-dihydro-N-propyl-
    • N-(2,3-dihydro-1,4-benzodioxin-2-ylmethyl)-N-propylamine
    • N-(2,3-DIHYDRO-1,4-BENZODIOXIN-2-YLMETHYL)-N-PROPYLAMINE HYDROCHLORIDE
    • N-(2,3-dihydro-1,4-benzodioxin-3-ylmethyl)propan-1-amine,hydrochloride
    • 21398-65-2
    • AKOS008963434
    • MLS000565623
    • n-Propylaminomethylbenzodioxan
    • [(2,3-dihydro-1,4-benzodioxin-2-yl)methyl](propyl)amine
    • N-(2,3-dihydro-1,4-benzodioxin-3-ylmethyl)-1-propanamine;hydrochloride
    • 1,4-BENZODIOXAN-2-METHYLAMINE, N-PROPYL-
    • BDBM48511
    • N-(2, 3-dihydro-1, 4-benzodioxin-3-ylmethyl)propan-1-amine
    • 2,3-dihydro-1,4-benzodioxin-3-ylmethyl(propyl)amine;hydrochloride
    • BRN 0185440
    • SMR000152736
    • EN300-40658
    • N-[(2,3-Dihydro-1,4-benzodioxin-2-yl)methyl]propan-1-amine
    • N-Propyl-1,4-benzodioxan-2-methylamine
    • CHEMBL1625219
    • SCHEMBL10864903
    • NCGC00246163-01
    • cid_9552052
    • 1051F
    • DTXSID40943947
    • n-propyl-4-benzodioxan-2-methylamine
    • N-(2,3-dihydro-1,4-benzodioxin-3-ylmethyl)propan-1-amine
    • Inchi: 1S/C12H17NO2/c1-2-7-13-8-10-9-14-11-5-3-4-6-12(11)15-10/h3-6,10,13H,2,7-9H2,1H3
    • InChI Key: NDBVZFMGYMXMQA-UHFFFAOYSA-N
    • SMILES: O1C2C=CC=CC=2OCC1CNCCC

Computed Properties

  • Exact Mass: 207.12601
  • Monoisotopic Mass: 207.125929
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 187
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 30.5
  • XLogP3: 2.2

Experimental Properties

  • Density: 1.048
  • Boiling Point: 294.8°Cat760mmHg
  • Flash Point: 120.3°C
  • Refractive Index: 1.51
  • PSA: 30.49

1,4-Benzodioxin-2-methanamine,2,3-dihydro-N-propyl- Pricemore >>

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Additional information on 1,4-Benzodioxin-2-methanamine,2,3-dihydro-N-propyl-

Comprehensive Overview of 1,4-Benzodioxin-2-methanamine, 2,3-dihydro-N-propyl- (CAS No. 21398-65-2)

1,4-Benzodioxin-2-methanamine, 2,3-dihydro-N-propyl- (CAS No. 21398-65-2) is a specialized organic compound with a unique molecular structure that combines a benzodioxin core with a propylamine substituent. This compound has garnered attention in pharmaceutical and chemical research due to its potential applications in drug development and material science. Its systematic name, 2,3-dihydro-N-propyl-1,4-benzodioxin-2-methanamine, reflects its intricate chemical architecture, which is often studied for its bioactive properties.

The benzodioxin moiety is a key structural feature of this compound, contributing to its stability and reactivity. Researchers have explored its derivatives for their potential roles in modulating biological pathways, particularly in the context of neurological and cardiovascular research. The inclusion of a propylamine group further enhances its versatility, making it a candidate for synthetic modifications aimed at improving bioavailability and target specificity.

In recent years, the scientific community has shown growing interest in 1,4-Benzodioxin-2-methanamine derivatives due to their potential therapeutic benefits. For instance, studies have investigated their interactions with neurotransmitter systems, which could pave the way for novel treatments for mood disorders and cognitive impairments. Additionally, the compound's dihydro-N-propyl variant has been examined for its pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME) profiles.

From an industrial perspective, CAS No. 21398-65-2 is also relevant in the development of advanced materials. Its aromatic and heterocyclic components make it a valuable building block for polymers and coatings with enhanced durability and performance. Innovations in green chemistry have further highlighted the compound's potential as a sustainable alternative in synthetic processes, aligning with global trends toward environmentally friendly manufacturing.

Frequently asked questions about 1,4-Benzodioxin-2-methanamine, 2,3-dihydro-N-propyl- include inquiries about its synthesis, solubility, and safety profile. Researchers often seek detailed protocols for its preparation, as well as guidance on handling and storage to ensure optimal results in experimental settings. The compound's compatibility with various solvents and reagents is another area of interest, particularly for those working in organic synthesis and medicinal chemistry.

As the demand for specialized chemicals grows, 21398-65-2 continues to attract attention for its multifaceted applications. Whether in academic research or industrial innovation, this compound exemplifies the intersection of chemistry and technology, offering promising avenues for future discoveries. Its role in addressing contemporary challenges, such as drug resistance and sustainable material design, underscores its significance in modern science.

In summary, 1,4-Benzodioxin-2-methanamine, 2,3-dihydro-N-propyl- (CAS No. 21398-65-2) represents a compelling subject of study with broad implications across multiple disciplines. Its unique structure and functional groups provide a foundation for ongoing research, while its potential applications continue to inspire innovation in both healthcare and materials science. As scientific advancements progress, this compound is poised to play an increasingly vital role in shaping the future of chemical and pharmaceutical industries.

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